Cas no 2248257-07-8 (Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester)

Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester structure
2248257-07-8 structure
Product Name:Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
CAS No:2248257-07-8
MF:C10H16F3NO2
MW:239.234753608704
MDL:MFCD34602435
CID:5174772
Update Time:2026-03-04

Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
    • MDL: MFCD34602435
    • Inchi: 1S/C10H16F3NO2/c1-8(2,3)16-7(15)6(14)9(4-5-9)10(11,12)13/h6H,4-5,14H2,1-3H3
    • InChI Key: ZSYYWCLLHSSNNG-UHFFFAOYSA-N
    • SMILES: C(C1(CC1)C(F)(F)F)(N)C(=O)OC(C)(C)C

Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1125942-250mg
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 96%
250mg
$715 2022-10-24
eNovation Chemicals LLC
Y1125942-500mg
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 95%
500mg
$1115 2024-07-28
eNovation Chemicals LLC
Y1125942-1g
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 95%
1g
$2105 2024-07-28
eNovation Chemicals LLC
Y1125942-5g
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 95%
5g
$7705 2024-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0925-1g
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 96%
1g
¥16438.61 2024-04-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0925-5g
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 96%
5g
¥60158.31 2024-04-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0925-500mg
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 96%
500mg
¥8726.45 2024-04-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0925-250mg
Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester
2248257-07-8 96%
250mg
¥0.0 2024-04-18
Enamine
EN300-6512023-0.05g
tert-butyl 2-amino-2-[1-(trifluoromethyl)cyclopropyl]acetate
2248257-07-8 95.0%
0.05g
$1620.0 2025-03-14
Enamine
EN300-6512023-0.1g
tert-butyl 2-amino-2-[1-(trifluoromethyl)cyclopropyl]acetate
2248257-07-8 95.0%
0.1g
$1697.0 2025-03-14

Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester Related Literature

Additional information on Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester

Research Brief on Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester (CAS: 2248257-07-8) in Chemical Biology and Pharmaceutical Applications

The compound Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester (CAS: 2248257-07-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. The trifluoromethyl-cyclopropyl moiety imparts enhanced metabolic stability and lipophilicity, making it a valuable scaffold for the development of protease inhibitors and other enzyme-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease, showcasing its versatility in antiviral drug design.

In terms of synthetic methodology, advancements have been made in the stereoselective preparation of this compound. A recent publication in Organic Letters (2024) described an improved catalytic system for the asymmetric synthesis of the cyclopropane ring, achieving >99% enantiomeric excess. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its application in chiral drug development.

Pharmacological evaluations have revealed interesting properties of derivatives stemming from this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that analogs exhibit promising activity against neurodegenerative targets, particularly in modulating γ-secretase activity with IC50 values in the low micromolar range. These findings suggest potential applications in Alzheimer's disease therapeutics, though further optimization is required to improve blood-brain barrier penetration.

The compound's stability profile has been extensively characterized in recent formulation studies. Accelerated stability testing under ICH guidelines showed remarkable resistance to hydrolysis at physiological pH, attributed to the steric protection provided by the tert-butyl ester group. This property makes it particularly suitable for oral dosage form development, as evidenced by recent patent applications from major pharmaceutical companies.

Emerging applications in radiopharmaceuticals have also been reported. The fluorine-18 labeled derivative of this compound has shown promise as a PET tracer for imaging enzyme activity in oncology, with preliminary studies demonstrating favorable pharmacokinetics and tumor-to-background ratios in murine models. This development opens new avenues for theranostic applications in personalized medicine.

In conclusion, Amino-(1-trifluoromethyl-cyclopropyl)-acetic acid tert-butyl ester represents a versatile building block with growing importance in medicinal chemistry. Its unique combination of synthetic accessibility, structural features, and biological activity makes it a valuable tool for drug discovery across multiple therapeutic areas. Future research directions likely include further exploration of its applications in targeted protein degradation and as a scaffold for bifunctional molecules in PROTAC design.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.